Cas no 1189928-10-6 (Rhein-13C4)

Rhein-13C4 is a stable isotope-labeled analog of rhein, where four carbon atoms are replaced with carbon-13 (13C). This isotopically enriched compound is primarily used as an internal standard in quantitative mass spectrometry, ensuring high accuracy and precision in analytical measurements. The 13C labeling minimizes interference with the natural isotopic distribution of rhein, improving signal specificity in LC-MS/MS and other isotopic dilution techniques. Its application is critical in pharmacokinetic studies, metabolic research, and quality control of rhein-containing pharmaceuticals. The compound’s purity and isotopic enrichment (>99% 13C) make it a reliable tool for trace-level quantification in complex biological matrices.

Rhein-13C4 structure

Product Name:Rhein-13C4

CAS No:1189928-10-6

MF:C₁₅H₈O₆

MW:288.19104385376

CID:895525

PubChem ID:46782876

Update Time:2025-06-07

Rhein-13C4 Chemical and Physical Properties

Names and Identifiers

- Rhein-13C4
- 4,5-dihydroxy-9,10-dioxoanthracene-2-carboxylic acid
- Rhein-d5 (Major)
- J-004023
- Monorhein-13C4
- PD070922
- DTXSID90676132
- 4,5-Dihydroxy-9,10-dioxo(1,3,4-~13~C_3_)-9,10-dihydroanthracene-2-(~13~C)carboxylic acid
- 1189928-10-6
- AKOS030231697
- Inchi： 1S/C15H8O6/c16-9-3-1-2-7-11(9)14(19)12-8(13(7)18)4-6(15(20)21)5-10(12)17/h1-5,16-17H,(H,20,21)/i4+1,5+1,10+1,15+1
- InChI Key： FCDLCPWAQCPTKC-AGPBJXDCSA-N
- SMILES： O[13C]1=[13CH]C([13C](=O)O)=[13CH]C2C(C3C=CC=C(C=3C(C=21)=O)O)=O

Computed Properties

Exact Mass: 288.04550731g/mol
Monoisotopic Mass: 288.04550731g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 487
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 112Å²

Experimental Properties

Melting Point: 321-3220C

Rhein-13C4 Pricemore >>

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